5-[3-(3-Methyldiazirin-3-yl)propanoylamino]-N-pent-4-ynylpentanamide

• IUPAC Name: 5-[3-(3-methyldiazirin-3-yl)propanoylamino]-N-pent-4-ynylpentanamide
• InChI: InChI=1S/C15H24N4O2/c1-3-4-6-11-16-13(20)8-5-7-12-17-14(21)9-10-15(2)18-19-15/h1H,4-12H2,2H3,(H,16,20)(H,17,21)
• InChI Key: VNSZNJNLIQHVOS-UHFFFAOYSA-N
• Canonical SMILES: CC1(N=N1)CCC(=O)NCCCCC(=O)NCCCC#C
• Molecular Formula: C15H24N4O2
• Molecular Weight: 292.38 g/mol
• CAS RN: 2402830-26-4

Description

5-[3-(3-Methyldiazirin-3-yl)propanoylamino]-N-pent-4-ynylpentanamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as MDAP and is a diazirine-containing compound that can be used as a photoaffinity labeling reagent. In

Scientific Research Applications

Novel Metabolites from Endophytic Fungi

• Study on Secondary Metabolites : Research identified new metabolites from the endophytic fungus Botryosphaeria dothidea, showing antimicrobial, antioxidant, and cytotoxic activities. These findings illustrate how compounds from biological sources can be explored for various scientific applications, including drug discovery (Jian Xiao et al., 2014).

Novel Synthesis of Nicotinamide Derivatives

• Antitumor Properties : A variety of 2-substituted-4,6-diaryl-3-pyridinecarboxamides were synthesized, showing significant in vitro antitumor properties. This work demonstrates the chemical synthesis process's importance in developing new compounds with potential scientific applications, including cancer treatment (A. S. Girgis et al., 2006).

Development of Dynamin GTPase Inhibitors

• Inhibition of Dynamin GTPase : A study focused on the development of inhibitors for dynamin GTPase, highlighting the role of chemical compounds in studying and potentially regulating cellular processes critical for understanding diseases and developing new therapeutic strategies (C. Gordon et al., 2013).

Mechanism of Action

Target of Action

The compound contains a3-methyldiazirin-3-yl group , which is known to undergo thermal decomposition . This suggests that the compound may interact with its targets through a similar mechanism.

Mode of Action

The presence of the3-methyldiazirin-3-yl group suggests that the compound may undergo thermal decomposition to interact with its targets . The reactions are unimolecular and fit linear Arrhenius plots . The major products are the alkenes derived from the corresponding carbenes .

Biochemical Pathways

The thermal decomposition of the3-methyldiazirin-3-yl group could potentially affect various biochemical pathways depending on the nature of the targets and the cellular context .

Pharmacokinetics

The presence of the3-methyldiazirin-3-yl group suggests that the compound may have unique pharmacokinetic properties related to its thermal decomposition .

Result of Action

The thermal decomposition of the3-methyldiazirin-3-yl group could potentially lead to various effects depending on the nature of the targets and the cellular context .

Action Environment

The action of EN300-7462042 may be influenced by various environmental factors. For instance, the thermal decomposition of the 3-methyldiazirin-3-yl group suggests that temperature could potentially influence the compound’s action, efficacy, and stability .